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Compound of Interest

Compound Name: AI-4-57

Cat. No.: B605250 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety and logistical information for the

handling and disposal of AI-4-57, a novel small molecule inhibitor. The content herein is

intended to supplement, not replace, comprehensive laboratory safety protocols and a

thorough risk assessment by qualified personnel.

Immediate Safety and Handling Information
AI-4-57 is an allosteric inhibitor of the interaction between Core-Binding Factor β (CBFβ)-

Smooth Muscle Myosin Heavy Chain (SMMHC) and Runt-related transcription factor 1

(RUNX1).[1][2] As with any research chemical with an incomplete toxicological profile, caution

should be exercised at all times. The following guidelines are based on general laboratory

safety principles for handling compounds of unknown toxicity.

Physicochemical and Storage Data
A summary of the known quantitative data for AI-4-57 hydrochloride is presented in the table

below.
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Property Value Source

Molecular Formula C₁₃H₁₂ClN₃O [3]

Molecular Weight 261.71 g/mol [3]

CAS Number 63053-14-5 (free base) [3]

Storage Conditions
Short term: 0°C; Long term:

-20°C, desiccated
[3]

Solubility DMSO [3]

Purity >98% by HPLC [3]

IC₅₀
22 µM for CBFβ-SMMHC-

RUNX1 interaction
[1][2][4]

Personal Protective Equipment (PPE)
Given the absence of a specific Safety Data Sheet (SDS), a conservative approach to PPE is

mandatory. The following represents the minimum required PPE when handling AI-4-57 in solid

or solution form.

Minimum PPE Requirements:

Eye Protection: Chemical safety goggles.

Hand Protection: Nitrile gloves.

Body Protection: A lab coat is required.

Respiratory Protection: When handling the solid compound outside of a certified chemical

fume hood, a properly fitted respirator is recommended to prevent inhalation of airborne

particles.

Operational and Disposal Plans
A clear and concise workflow for the handling and disposal of AI-4-57 is essential to maintain a

safe laboratory environment.
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Experimental Workflow
The following diagram outlines the standard operating procedure for preparing and using AI-4-
57 in a laboratory setting.
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Caption: Standard laboratory workflow for the preparation and use of AI-4-57.
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Disposal Plan
Proper disposal of chemical waste is critical to prevent environmental contamination and

ensure regulatory compliance.

Waste Segregation

Containment

Final Disposal

Solid Waste
(e.g., contaminated gloves, tubes)

Labeled Hazardous
Solid Waste Container

Liquid Waste
(e.g., unused solutions, cell media)

Labeled Hazardous
Liquid Waste Container

Arrange for pickup by
certified chemical waste vendor

Click to download full resolution via product page

Caption: Waste disposal plan for materials contaminated with AI-4-57.

Experimental Protocols
Detailed methodologies for key experiments involving AI-4-57 are crucial for reproducibility and

safety.

Protocol for Solubilizing AI-4-57:

Retrieve the vial of AI-4-57 hydrochloride from -20°C storage and allow it to equilibrate to

room temperature before opening to prevent condensation.

In a certified chemical fume hood, weigh the desired amount of the solid compound.
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Add the appropriate volume of dimethyl sulfoxide (DMSO) to achieve the desired stock

concentration.[3]

Vortex the solution until the compound is fully dissolved.

Store the stock solution at -20°C or -80°C for long-term use.

AI-4-57 Signaling Pathway
AI-4-57 functions by disrupting a key protein-protein interaction in certain types of leukemia.[2]
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Caption: Mechanism of action of AI-4-57 in inhibiting the oncogenic CBFβ-SMMHC/RUNX1
interaction.
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Disclaimer: The information provided is based on publicly available data and general laboratory

safety principles. A specific Safety Data Sheet (SDS) for AI-4-57 was not found. It is the

responsibility of the user to conduct a thorough risk assessment before handling this

compound. Always consult your institution's Environmental Health and Safety (EHS)

department for guidance on the handling and disposal of novel research chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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